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Compound of Interest

Compound Name: Sorbitan monododecanoate

Cat. No.: B1682155

An In-depth Technical Guide to the Physical and Chemical Properties of Sorbitan Laurate

Introduction

Sorbitan laurate, also known by trade names such as Span® 20, is a non-ionic surfactant
widely utilized across the pharmaceutical, cosmetic, and food industries.[1][2] It is a mixture of
partial esters derived from the reaction of sorbitol and its anhydrides (sorbitan and isosorbide)
with lauric acid.[1][3] Its utility stems from its excellent emulsifying, stabilizing, and dispersing
properties.[4][5] This technical guide provides a comprehensive overview of the core physical
and chemical properties of Sorbitan laurate, intended for researchers, scientists, and
professionals in drug development.

Chemical Structure and Synthesis

Sorbitan laurate is synthesized through the esterification of sorbitol with lauric acid.[5][6] In this
process, sorbitol is first dehydrated to form its cyclic anhydrides, primarily sorbitan. This is
followed by esterification with lauric acid, a saturated fatty acid, to produce a mixture of sorbitan
esters.[3][6] The reaction is typically catalyzed by an acid and then a base, with the
temperature maintained below 215°C to minimize color formation.[7]
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Caption: Synthesis pathway of Sorbitan laurate via dehydration and esterification.

Physical and Chemical Properties

Sorbitan laurate is a complex mixture, and its properties can vary slightly between
manufacturers. The key physical and chemical parameters are summarized below.
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Property Value Reference(s)
s Sorbitan monolaurate, Span® (2141
nonyms
ynony 20, E493
CAS Number 1338-39-2 [1112]14]
Molecular Formula C1sH3406 [4161[8]
Molecular Weight 346.46 g/mol [419]
Amber to brownish-yellow,
Appearance . o [11[31[5]
viscous oily liquid or soft paste
Odor Slight, characteristic odor [1][10]
Practically insoluble but
dispersible in water. Miscible
Solubility with ethanol. Soluble in many [11[3][11][12]
fatty compositions and organic
solvents.
. Approx. 0.98 - 1.05 g/cm? at
Density [31[8][10]
20-25°C
Boiling Point >100 °C
Flash Point >110 °C (>230 °F) [3][10]
HLB Value 8.6 [3I51[12][13]
Acid Value < 8.0 mg KOH/g [11[31[14]
Saponification Value 155 - 171 mg KOH/g [1][31114]
Hydroxyl Value 330 - 360 mg KOH/g [11[31[14]
Water Content <1.5% [3][14]
Stable under normal
- conditions. Hydrolyzes in the
Stability [41[15][16]

presence of strong acids or

alkalis.
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Experimental Protocols

Standardized methods are crucial for determining the quality and consistency of Sorbitan
laurate. Below are outlines of key experimental protocols.

Determination of Saponification Value

The saponification value is a measure of the free and esterified acids present.
o Preparation: Accurately weigh approximately 2 g of Sorbitan laurate into a 250 mL flask.

o Saponification: Add 25.0 mL of 0.5 N alcoholic potassium hydroxide (KOH) solution. Attach a
reflux condenser and heat the flask on a steam bath, refluxing for 30 minutes to 1 hour.[3]
[17]

« Titration: Cool the solution and add phenolphthalein as an indicator. Titrate the excess KOH
with 0.5 N hydrochloric acid (HCI) until the pink color disappears.

o Blank Determination: Perform a blank titration with 25.0 mL of the alcoholic KOH solution but
without the sample.

o Calculation: The saponification value is calculated using the formula: Saponification Value =
[(B-S)x N x56.1] / W Where:

o B =volume (mL) of HCI used for the blank

[¢]

S = volume (mL) of HCI used for the sample

[e]

N = normality of the HCI solution

o

W = weight (g) of the sample

[¢]

56.1 = molecular weight of KOH

Determination of Hydroxyl Value

The hydroxyl value indicates the content of free hydroxyl groups.
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» Acetylation: Accurately weigh a specified amount of the sample into a flask. Add a precise
volume of pyridine-acetic anhydride reagent. Heat the flask on a steam bath for 1 hour to
acetylate the free hydroxyl groups.

o Hydrolysis: Add water to the flask to hydrolyze the excess acetic anhydride.

« Titration: Titrate the resulting acetic acid with a standardized 0.5 N alcoholic potassium
hydroxide solution using phenolphthalein as an indicator.

e Blank Determination: Perform a blank determination under the same conditions, omitting the
sample.

o Calculation: The hydroxyl value is calculated based on the difference in titration volumes
between the blank and the sample.

Determination of HLB (Hydrophilic-Lipophilic Balance)
Value

The HLB value is a critical parameter for surfactant selection. For polyol fatty acid esters, it can
be calculated from the saponification (S) and acid (A) values.[18][19]
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Start: Determine HLB Value

Determine Saponification Determine Acid Value ('A’)
Value ('S') of the Ester of the Recovered Fatty Acid

Calculate HLB using Griffin's Formula:
HLB =20 * (1 - S/A)

Result: HLB Value

Click to download full resolution via product page
Caption: Workflow for calculating the HLB value using Griffin's method.

The formula developed by Griffin for many polyol fatty acid esters is: HLB =20 * (1 - S/ A)[18]
Where:

¢ S = Saponification number of the ester
* A =Acid number of the recovered fatty acid

For Sorbitan laurate, the empirically determined HLB value is approximately 8.6.[5][13] This
value indicates that it is a good water-in-oil (W/O) emulsifier but is often used in combination
with higher HLB surfactants for oil-in-water (O/W) emulsions.[12]

Applications in Research and Development

The properties of Sorbitan laurate make it a versatile excipient in pharmaceutical and cosmetic
formulations:
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o Emulsifier: It is used to create stable emulsions, particularly in topical creams and lotions.[1]

[6]

e Solubilizer: It aids in dissolving poorly water-soluble active pharmaceutical ingredients
(APIs).

» Wetting Agent: In oral and topical formulations, it improves the wetting of solid particles.

» Stabilizer: It prevents the crystallization of ingredients and stabilizes essential oils in aqueous
solutions.[1][11]

Stability and Storage

Sorbitan laurate is stable under normal storage conditions.[16] It should be stored in tightly
sealed containers in a cool, dry place, protected from light.[3][8][16] It is incompatible with
strong oxidizing agents.[8][16] Hydrolysis can occur at high or low pH conditions, especially in
the presence of water.[4][15]

Conclusion

Sorbitan laurate is a multifunctional non-ionic surfactant with a well-characterized profile of
physical and chemical properties. Its emulsifying and solubilizing capabilities make it an
invaluable tool for formulation scientists. A thorough understanding of its properties, as outlined
in this guide, is essential for its effective application in the development of a wide range of
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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